Cas no 1134-85-6 (Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI))

Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI) structure
1134-85-6 structure
Product Name:Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI)
CAS No:1134-85-6
MF:C6H8N4O5
MW:216.151520729065
CID:207792
PubChem ID:5464241
Update Time:2025-04-19

Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-amino-4,6-dinitro-, monoammonium salt (8CI,9CI)
    • Ammonium 2-amino-4,6-dinitrophenolate
    • azanium,2-amino-4,6-dinitrophenolate
    • 1134-85-6
    • EINECS 214-487-4
    • DTXSID90150402
    • azanium;2-amino-4,6-dinitrophenolate
    • NS00081462
    • Inchi: 1S/C6H5N3O5.H3N/c7-4-1-3(8(11)12)2-5(6(4)10)9(13)14;/h1-2,10H,7H2;1H3
    • InChI Key: QVQATLCZPOLIEI-UHFFFAOYSA-N
    • SMILES: [O-]C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N.[NH4+]

Computed Properties

  • Exact Mass: 216.04954
  • Monoisotopic Mass: 216.04946937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 171.86
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